Cas no 27119-07-9 (Rheothik 80-11)

• Product Name: Rheothik 80-11
• CAS No: 27119-07-9
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• MDL: MFCD00084369
• CID: 288274
• PubChem ID: 24851519
• Update Time: 2026-05-14

Rheothik 80-11 Chemical and Physical Properties

Names and Identifiers

• Rheothik 80-11
• 2-(Acryloylamino)-2-methyl-1-propanesulfonic acid
• Poly(2-acrylamido-2-methyl-1-propanesulfonic acid)

• MDL： MFCD00084369
• Inchi： 1S/C7H13NO4S/c1-4-6(9)8-7(2,3)5-13(10,11)12/h4H,1,5H2,2-3H3,(H,8,9)(H,10,11,12)
• InChI Key： XHZPRMZZQOIPDS-UHFFFAOYSA-N
• SMILES： C=CC(NC(CS(=O)(O)=O)(C)C)=O

Computed Properties

• Exact Mass: 207.05700
• Monoisotopic Mass: 207.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.5

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 180 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 1.0-3.0
• PSA: 95.34000
• LogP: 1.87610
• Solubility: Not available
• Color/Form: 15 wt. % in H2O

Rheothik 80-11 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 35
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids